Deacetamidine Cyano Dabigatran-d3 Ethyl Ester
Deacetamidine Cyano Dabigatran-d3 Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
1346597-93-0
VCID:
VC0125560
InChI:
InChI=1S/C27H26N6O3/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21/h4-12,14,16,30H,3,13,15,18H2,1-2H3/i2D3
SMILES:
CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C#N)C
Molecular Formula:
C27H26N6O3
Molecular Weight:
485.562
Deacetamidine Cyano Dabigatran-d3 Ethyl Ester
CAS No.: 1346597-93-0
Reference Standards
VCID: VC0125560
Molecular Formula: C27H26N6O3
Molecular Weight: 485.562
| CAS No. | 1346597-93-0 |
|---|---|
| Product Name | Deacetamidine Cyano Dabigatran-d3 Ethyl Ester |
| Molecular Formula | C27H26N6O3 |
| Molecular Weight | 485.562 |
| IUPAC Name | ethyl 3-[[2-[(4-cyanoanilino)methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate |
| Standard InChI | InChI=1S/C27H26N6O3/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21/h4-12,14,16,30H,3,13,15,18H2,1-2H3/i2D3 |
| Standard InChIKey | OZBOESGNDSVMDK-BMSJAHLVSA-N |
| SMILES | CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C#N)C |
| Synonyms | N-[[2-[[(4-Cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine Ethyl Ester Ethanedioate |
| PubChem Compound | 71315197 |
| Last Modified | Nov 11 2021 |
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